Cas no 100366-75-4 (2-Iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-5-(trifluoromethyl)pyridine
• CAS No: 100366-75-4
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• MDL: MFCD08741351
• CID: 62140
• Update Time: 2025-11-02

2-Iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-trifluoromethylpyridine
• 2-Iodo-5-(trifluoromethyl)pyridine
• 2-Iodo-5-trifluoromethyl-pyridine
• 5-(trifluoromethyl)-2-iodopyridine
• C6H3F3IN
• Pyridine, 2-iodo-5-(trifluoromethyl)-
• PubChem16308
• WSEVWIIOEQZEOU-UHFFFAOYSA-N
• WT1984
• Pyridine,2-iodo-5-(trifluoromethyl)-
• 2-iodanyl-5-(trifluoromethyl)pyridine
• TRA0047686
• RP06520
• AB48750

• MDL： MFCD08741351
• Inchi： 1S/C6H3F3IN/c7-6(8,9)4-1-2-5(10)11-3-4/h1-3H
• InChI Key： WSEVWIIOEQZEOU-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=N1)C(F)(F)F

Computed Properties

• Exact Mass: 272.92600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 2.70500
• Sensitiveness: Light Sensitive

2-Iodo-5-(trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Iodo-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Iodo-5-(trifluoromethyl)pyridine (CAS No. 100366-75-4): Properties, Applications, and Market Insights

2-Iodo-5-(trifluoromethyl)pyridine (CAS No. 100366-75-4) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethyl functional groups, serves as a versatile building block in organic synthesis. Its molecular formula is C₆H₃F₃IN, and it exhibits a molecular weight of 273.00 g/mol. The presence of both iodine and trifluoromethyl groups enhances its reactivity, making it invaluable for cross-coupling reactions and other advanced synthetic applications.

The chemical properties of 2-Iodo-5-(trifluoromethyl)pyridine make it particularly useful in the development of active pharmaceutical ingredients (APIs). Researchers frequently employ this compound in Suzuki-Miyaura and Negishi coupling reactions, which are pivotal in creating complex molecular structures. Its high purity and stability under various conditions further contribute to its widespread adoption in laboratories and industrial settings. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances the compound's utility in designing molecules with specific electronic properties.

In the context of agrochemical innovation, 2-Iodo-5-(trifluoromethyl)pyridine plays a critical role in the synthesis of novel pesticides and herbicides. The trifluoromethyl group is known to improve the bioavailability and metabolic stability of agrochemicals, making this compound a preferred choice for researchers aiming to develop more effective crop protection solutions. Recent studies have highlighted its potential in creating environmentally friendly alternatives to traditional agrochemicals, aligning with the growing demand for sustainable agriculture practices.

The market demand for 2-Iodo-5-(trifluoromethyl)pyridine has seen a steady increase, driven by its applications in pharmaceutical intermediates and specialty chemicals. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of drug discovery and material science projects. Its cost-effectiveness and scalability in production further enhance its appeal to manufacturers and researchers alike.

From a safety and handling perspective, 2-Iodo-5-(trifluoromethyl)pyridine requires standard laboratory precautions. Proper personal protective equipment (PPE), including gloves and goggles, is recommended when handling this compound. While it is not classified as a hazardous material, adherence to good laboratory practices ensures safe usage and minimizes risks associated with chemical exposure.

Looking ahead, the future of 2-Iodo-5-(trifluoromethyl)pyridine appears promising, with ongoing research exploring its potential in new therapeutic areas and advanced material applications. As the chemical industry continues to evolve, this compound is expected to remain a key player in the development of innovative solutions across multiple sectors. For researchers and industry professionals seeking reliable chemical building blocks, 2-Iodo-5-(trifluoromethyl)pyridine offers a combination of versatility and performance that is hard to match.

In summary, 2-Iodo-5-(trifluoromethyl)pyridine (CAS No. 100366-75-4) stands out as a critical component in modern organic synthesis. Its unique chemical structure and broad applicability make it indispensable in pharmaceutical, agrochemical, and material science research. With its growing market presence and continued relevance in cutting-edge applications, this compound is poised to remain a focal point of scientific and industrial advancements for years to come.